Cas no 1355194-02-3 ((6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylpyridin-3-yl)methanol)

• Product Name: (6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylpyridin-3-yl)methanol
• CAS No: 1355194-02-3
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• CID: 5060718
• Update Time: 2025-06-08

(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylpyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylpyridin-3-yl)methanol
• [6-(3,4-Dihydro-1H-isoquinolin-2-yl)-4-methyl-pyridin-3-yl]-methanol

• Inchi： 1S/C16H18N2O/c1-12-8-16(17-9-15(12)11-19)18-7-6-13-4-2-3-5-14(13)10-18/h2-5,8-9,19H,6-7,10-11H2,1H3
• InChI Key： WVEPTLRCXAITAQ-UHFFFAOYSA-N
• SMILES： OCC1=CN=C(C=C1C)N1CC2C=CC=CC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 2.3
• Topological Polar Surface Area: 36.4

Additional information on (6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylpyridin-3-yl)methanol

Comprehensive Overview of (6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylpyridin-3-yl)methanol (CAS No. 1355194-02-3)

(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylpyridin-3-yl)methanol, with the CAS number 1355194-02-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique dihydroisoquinoline and pyridine structural motifs, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its methanol derivative, which offers versatile reactivity for further chemical modifications.

The molecular structure of (6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylpyridin-3-yl)methanol combines a 4-methylpyridine core with a 3,4-dihydroisoquinoline moiety, creating a hybrid scaffold that is highly relevant in the design of bioactive molecules. This structural combination is frequently studied in the context of central nervous system (CNS) targeting compounds, as both pyridine and isoquinoline derivatives are known to interact with neurological receptors. The presence of the methanol group further enhances its solubility and potential for derivatization, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for small-molecule modulators and heterocyclic compounds has surged, driven by advancements in precision medicine and targeted therapy. (6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylpyridin-3-yl)methanol aligns with these trends, as its structural features are compatible with high-throughput screening and fragment-based drug design. Its CAS number 1355194-02-3 is frequently searched in academic and industrial databases, reflecting its growing importance in pharmaceutical R&D.

One of the key areas of interest for this compound is its potential role in neurodegenerative disease research. The 3,4-dihydroisoquinoline fragment is a common pharmacophore in molecules targeting dopamine receptors and monoamine oxidases, which are critical in conditions like Parkinson's disease and depression. Additionally, the 4-methylpyridine component contributes to blood-brain barrier permeability, a highly sought-after property in CNS drug development.

From a synthetic perspective, (6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylpyridin-3-yl)methanol is often synthesized via multicomponent reactions or catalytic hydrogenation of precursor compounds. The methanol group can be further functionalized to produce esters, ethers, or other derivatives, expanding its utility in medicinal chemistry. Researchers also leverage its CAS number 1355194-02-3 to track its use in patent literature and clinical trial applications.

Environmental and green chemistry considerations are also relevant when discussing this compound. As the pharmaceutical industry shifts toward sustainable synthesis, the efficient production of (6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylpyridin-3-yl)methanol using catalytic methods or biocatalysis has become a topic of interest. Its low toxicity profile and biodegradability further enhance its appeal for eco-friendly drug development.

In summary, (6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylpyridin-3-yl)methanol (CAS No. 1355194-02-3) represents a versatile and promising compound in modern chemical and pharmaceutical research. Its unique structural attributes, combined with its potential applications in CNS therapeutics and sustainable chemistry, make it a subject of ongoing investigation. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in the development of next-generation bioactive molecules.